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The therapeutic equivalence of multisource (generic) drug products is a cornerstone of public

health, ensuring that patients receive the same clinical benefit regardless of the manufacturer.

For orally administered solid dosage forms like amoxicillin/clavulanic acid tablets, in vitro

dissolution studies are a critical tool for assessing potential bioequivalence and

interchangeability.[1][2][3][4] This guide provides a comparative analysis of dissolution studies

for various amoxicillin/clavulanic acid products, detailing the experimental protocols and

summarizing key findings from published research.

Amoxicillin, a broad-spectrum penicillin antibiotic, is often combined with clavulanic acid, a β-

lactamase inhibitor that protects amoxicillin from degradation by resistant bacteria. The

biopharmaceutical classification of amoxicillin is typically Class I (high solubility, high

permeability) or Class III (high solubility, low permeability), while clavulanic acid is considered

Class III.[5] This classification allows for the use of in vitro dissolution data to support

biowaivers, making these studies pivotal for generic drug approval.[4][5]

Experimental Protocols for Dissolution Testing
The following outlines a generalized experimental protocol for conducting in vitro dissolution

studies on amoxicillin/clavulanic acid tablets, based on common methodologies cited in the

literature and pharmacopeial standards.[1][6][7][8]

1. Dissolution Apparatus:
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Apparatus: The United States Pharmacopeia (USP) Apparatus 2, which is a paddle

apparatus, is most commonly used.[1][6][7]

Vessels: Typically, six to eight vessels are used for each test run.[1][8]

Temperature: The dissolution medium is maintained at a constant temperature of 37°C ±

0.5°C.[6][8]

Volume: A standard volume of 900 mL of the dissolution medium is used in each vessel.[1][7]

Rotation Speed: The paddle rotation speed is generally set to 75 revolutions per minute

(rpm).[1][7][8]

2. Dissolution Media: To simulate the physiological conditions of the gastrointestinal tract,

studies are often conducted in multiple media with varying pH levels.[1][9]

pH 1.2: Simulated gastric fluid (without enzymes).[1]

pH 4.5: Acetate buffer.[1]

pH 6.8: Simulated intestinal fluid (without enzymes) or phosphate buffer.[1]

Water: Distilled water is also frequently used as a dissolution medium.[6][7][8]

3. Sampling and Analysis:

Sampling Intervals: Samples (typically 5-10 mL) are withdrawn at predetermined time points,

such as 5, 10, 15, 20, 30, 45, and 60 minutes.[1][7] The withdrawn volume is immediately

replaced with fresh, pre-warmed medium.[1][7]

Analytical Quantification: The concentration of dissolved amoxicillin and clavulanic acid in the

samples is determined using a validated High-Performance Liquid Chromatography (HPLC)

or Ultra-HPLC method, typically with UV detection at 220 nm.[1][6][7]

4. Data Comparison:

Profile Comparison: The dissolution profiles of the test (multisource) products are compared

to that of a reference product (innovator).
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Similarity Factor (f2): The similarity factor (f2) is a model-independent mathematical

approach used to compare the dissolution profiles. Two profiles are considered similar if the

f2 value is between 50 and 100.[1][2][3][7]

Difference Factor (f1): The difference factor (f1) is also used, with values between 0 and 15

indicating profile similarity.[7][9]

Data Presentation: Summary of Comparative
Dissolution Studies
The following tables summarize the results from various in vitro dissolution studies, highlighting

the differences in performance among multisource amoxicillin/clavulanic acid tablets.

Table 1: Dissolution Test Parameters from Various Studies

Study
Reference

Apparatus
Dissolution
Media

Volume (mL)
Rotation
Speed (rpm)

Rojas-Gómez et

al.[1]

USP App. 2

(Paddle)

pH 1.2, pH 4.5,

pH 6.8
900 75

Waqas et al.[6]
USP App. 2

(Paddle)
Distilled Water 900 75

Al-Gous et al.[7]
USP App. 2

(Paddle)
Water 900 75

Yaméogo et al.

[9]
Not Specified

pH 1.2, pH 4.5,

pH 6.8
Not Specified Not Specified

Gedamu et al.[8] Not Specified Distilled Water 900 75

Table 2: Comparative Dissolution Performance of Multisource Tablets
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Study Reference / Origin Dosage Strength
Key Findings and
Comparison Results

Rojas-Gómez et al. / Peru,

Colombia, Argentina, Mexico,

India[1][2][3]

875 mg / 125 mg

Amoxicillin: 4 out of 6

multisource products passed

the f2 similarity test at pH 6.8.

Clavulanic Acid: 5 out of 6

passed at pH 6.8. Overall, 2 of

the 6 products were deemed

not interchangeable with the

reference product.[1][2][3]

Waqas et al. / Pakistan[6] Not Specified

The innovator product

released >90% of both drugs.

Two generic brands failed to

meet the release criteria for

amoxicillin (<85%) but

achieved 100% release for

clavulanic acid within 30

minutes, indicating they were

not bioequivalent for

amoxicillin release.[6]

Al-Gous et al. / UAE[7] Not Specified

9 test products were compared

to a reference. The similarity

factor (f2) indicated all

products were 50-51% similar

to the reference. The

difference factor (f1) was within

the acceptable limit (<15) for

most, except for one product's

clavulanic acid content.[7]

Yaméogo et al. / Burkina

Faso[9]

500 mg / 62.5 mg 3 out of 5 multisource brands

showed similar release

patterns to the originator

product. 2 products failed the

similarity test (f2 < 50) for

amoxicillin at pH 4.5 and were

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://dissolutiontech.com/issues/202402/DT202402_Amoxicillin.pdf
https://cris.usil.edu.pe/en/publications/therapeutic-equivalence-of-multisource-drugs-assessed-by-in-vitro/
https://discovery.researcher.life/article/therapeutic-equivalence-of-multisource-drugs-assessed-by-in-vitro-dissolution-studies-amoxicillin-clavulanic-acid-tablets/e86f325b1da13552b9f4b0cc0209006a
https://dissolutiontech.com/issues/202402/DT202402_Amoxicillin.pdf
https://cris.usil.edu.pe/en/publications/therapeutic-equivalence-of-multisource-drugs-assessed-by-in-vitro/
https://discovery.researcher.life/article/therapeutic-equivalence-of-multisource-drugs-assessed-by-in-vitro-dissolution-studies-amoxicillin-clavulanic-acid-tablets/e86f325b1da13552b9f4b0cc0209006a
https://dissolutiontech.com/issues/202011/DT202011_GC_AmoxiclavTablets.pdf
https://dissolutiontech.com/issues/202011/DT202011_GC_AmoxiclavTablets.pdf
https://scispace.com/pdf/pharmaceutical-equivalence-study-of-amoxicillin-clavulanic-235lpvqn0i.pdf
https://scispace.com/pdf/pharmaceutical-equivalence-study-of-amoxicillin-clavulanic-235lpvqn0i.pdf
https://soapgi-jatpb.org/index.php/jatpb/article/download/49/22/666
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


not considered

interchangeable.[9]

Gedamu et al. / Ethiopia[8] 625 mg

All 7 tested brands met the

single-point USP dissolution

specification (>85% for

amoxicillin, >80% for

clavulanate in 30 min).

However, based on the

similarity factor (f2), none of

the brands were

interchangeable with the

innovator product.[8]

Visualization of Experimental Workflow
The following diagram illustrates the standard workflow for an in vitro dissolution study of

amoxicillin/clavulanic acid tablets.
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Preparation Phase

Testing Phase

Analysis Phase

Data Evaluation

Prepare Dissolution Media
(e.g., pH 1.2, 4.5, 6.8)

Set Up Dissolution Apparatus
(900mL, 37°C, 75 rpm)

Prepare Standard Solutions
(Amoxicillin & Clavulanic Acid) Introduce Tablet into Vessel

Withdraw Samples at Timed Intervals
(5, 10, 15, 30, 45, 60 min)

Filter Samples

Quantify Drug Concentration
via HPLC/UPLC (220 nm)

Calculate % Drug Released

Generate Dissolution Profiles

Compare Profiles using f1/f2 Factors

Assess Interchangeability

Click to download full resolution via product page

Caption: Workflow for In Vitro Dissolution Testing of Tablets.
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Conclusion
The collective data from multiple studies reveal significant variability in the in vitro dissolution

performance of multisource amoxicillin/clavulanic acid tablets. While many generic products

meet basic pharmacopeial requirements for single-point dissolution, a considerable number fail

to demonstrate profile similarity to the innovator product when evaluated using the f2 similarity

factor.[6][8][9] These discrepancies, often observed more prominently for amoxicillin than for

clavulanic acid, underscore that formulation differences can impact drug release profiles.[6]

For researchers and drug development professionals, these findings emphasize the necessity

of comprehensive, multi-point dissolution studies in various pH media to ensure the therapeutic

equivalence and interchangeability of multisource amoxicillin/clavulanic acid products.

Rigorous adherence to established protocols and comparative analysis is essential to

guarantee that generic alternatives provide the same level of quality and efficacy as the

reference drug.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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